Cas no 16738-20-8 ((2,4-Dimethylphenyl)thiourea)

• Product Name: (2,4-Dimethylphenyl)thiourea
• CAS No: 16738-20-8
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD00041164
• CID: 87737
• PubChem ID: 2798617
• Update Time: 2025-10-23

(2,4-Dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)thiourea
• (2,4-dimethylphenyl)thiourea
• 2,4-Dimethylphenylthiourea
• 1-(2,4-DIMETHYLPHENYL)-2-THIOUREA
• 2,4-xylylthiourea
• (2,4-xylyl)thiourea
• 2-thio-1-(2,4-xylyl)urea
• 2-thio-1-(2,4-xylyl)-ure
• AKOS BBS-00000747
• MFCD00041164
• FT-0610185
• Thiourea,N-(2,4-dimethylphenyl)-
• SCHEMBL5453987
• FT-0610184
• D85874
• (1-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-CYCLOHEXYL)-ACETICACID
• EN300-28852
• A810859
• KAGLPYRXTCQWHU-UHFFFAOYSA-N
• Thiourea, (2,4-dimethylphenyl)-
• BRN 2639862
• AKOS000266824
• MS-11542
• Urea, 2-thio-1-(2,4-xylyl)-
• 2,4-dimethyl-phenyl thiourea
• 16738-20-8
• CS-0116706
• 2-12-00-00609 (Beilstein Handbook Reference)
• Thiourea, (2,4-dimethylphenyl)- (9CI)
• N-(2,4-dimethylphenyl)thiourea
• (2,4-Xylyl) thiourea
• DTXSID70168282
• Thiourea, N-(2,4-dimethylphenyl)-
• STL364189
• BBL023094
• (2,4-Dimethylphenyl)thiourea

• MDL： MFCD00041164
• Inchi： 1S/C9H12N2S/c1-6-3-4-8(7(2)5-6)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12)
• InChI Key： KAGLPYRXTCQWHU-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(C)=CC=1C
• BRN： 2639862

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2
• Melting Point: 177-179°C
• Boiling Point: 290.7°C at 760 mmHg
• Flash Point: 129.6°C
• Refractive Index: 1.674
• PSA: 70.14000
• LogP: 2.73220
• Solubility: Not determined

(2,4-Dimethylphenyl)thiourea Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： S22-S36/37-S45
• RTECS：YU3675000
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25
• Packing Group：II
• Hazard Level：6.1

Additional information on (2,4-Dimethylphenyl)thiourea

Introduction to (2,4-Dimethylphenyl)Thiourea: CAS No. 16738-20-8

(2,4-Dimethylphenyl)Thiourea, identified by the CAS number 16738-20-8, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of thiourea, which is a sulfur-containing analog of urea. The presence of the 2,4-dimethylphenyl group introduces unique electronic and structural properties to the molecule, making it a valuable compound for research and industrial applications.

The structure of (2,4-Dimethylphenyl)Thiourea consists of a thiourea moiety (-CSNH2) attached to a dimethyl-substituted phenyl ring. The dimethyl groups at positions 2 and 4 on the phenyl ring contribute to the molecule's stability and reactivity. This compound has been studied extensively for its potential in catalysis, drug design, and materials synthesis.

Recent studies have highlighted the role of (2,4-Dimethylphenyl)Thiourea in the synthesis of metal-organic frameworks (MOFs). Its ability to act as a versatile ligand has been exploited to create highly porous materials with applications in gas storage and catalysis. For instance, researchers have reported the successful synthesis of MOFs using this compound as a building block, demonstrating its potential in creating materials with tailored properties.

In addition to its role in materials science, (2,4-Dimethylphenyl)Thiourea has also been investigated for its biological activity. Studies have shown that this compound exhibits moderate antibacterial and antifungal properties, making it a candidate for further exploration in drug discovery. The presence of the thiourea group is believed to contribute significantly to these biological activities.

The synthesis of (2,4-Dimethylphenyl)Thiourea typically involves the reaction of 2,4-dimethylbenzene with thiourea under specific conditions. Recent advancements in synthetic methodologies have allowed for higher yields and better control over the product's purity. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of (2,4-Dimethylphenyl)Thiourea have been studied to assess its potential impact on ecosystems. Research indicates that under certain conditions, this compound can undergo biodegradation, reducing its environmental footprint. However, further studies are required to fully understand its long-term effects on the environment.

In conclusion, (2,4-Dimethylphenyl)Thiourea (CAS No. 16738-20-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for research and development in areas such as catalysis, materials science, and drug discovery. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.